Cas no 114168-48-8 (Benzoic acid,4-amino-2,6-dinitro-)

• Product Name: Benzoic acid,4-amino-2,6-dinitro-
• CAS No: 114168-48-8
• MF: C₇H₅N₃O₆
• MW: 227.131101369858
• CID: 106199
• PubChem ID: 2762524
• Update Time: 2025-04-18

Benzoic acid,4-amino-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-2,6-dinitro-
• 4-AMINO-2,6-DINITROBENZOIC ACID
• 4-Amino-2,6-dinitro-benzoesaeure
• 4-amino-2,6-dinitro-benzoic acid
• Benzoic acid,4-amino-2,6-dinitro
• Ccris 9230
• O22WEX3KL7
• NS00006045
• FT-0617456
• Benzoic acid, 4-amino-2,6-dinitro-
• 2-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHANAMINEHYDROCHLORIDE
• CCRIS 9300
• UNII-O22WEX3KL7
• DTXSID70921293
• AKOS015909102
• Q27893847
• 114168-48-8

• Inchi： 1S/C7H5N3O6/c8-3-1-4(9(13)14)6(7(11)12)5(2-3)10(15)16/h1-2H,8H2,(H,11,12)
• InChI Key： HRBPUPBLMZFYBP-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC(=CC=1[N+](=O)[O-])N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 227.01800
• Monoisotopic Mass: 227.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.775
• Boiling Point: 503 ºC
• Flash Point: 258 ºC
• Refractive Index: 1.719
• PSA: 154.96000
• LogP: 2.41100